1-[2-(trifluoromethyl)benzyl]azepan-2-one

• IUPAC Name: 1-[[2-(trifluoromethyl)phenyl]methyl]azepan-2-one
• InChI: InChI=1S/C14H16F3NO/c15-14(16,17)12-7-4-3-6-11(12)10-18-9-5-1-2-8-13(18)19/h3-4,6-7H,1-2,5,8-10H2
• InChI Key: KRWHHCDCYGVWHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C14H16F3NO
• Molecular Weight: 271.28 g/mol

Description

1-[2-(trifluoromethyl)benzyl]azepan-2-one, commonly known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

TFB-TBOA binds to the glutamate transporter and blocks the reuptake of glutamate from the synaptic cleft, leading to an increase in extracellular glutamate levels. This increase in glutamate levels can have both beneficial and detrimental effects. On the one hand, it can enhance synaptic transmission and improve cognitive function. On the other hand, it can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
TFB-TBOA has been shown to have a wide range of biochemical and physiological effects. It can enhance synaptic transmission, improve cognitive function, and protect against neuronal damage. However, it can also lead to excitotoxicity and neuronal damage if not used appropriately. TFB-TBOA has been shown to be effective in animal models of epilepsy, stroke, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

TFB-TBOA has several advantages for lab experiments. It is a potent and selective inhibitor of glutamate transporters, which makes it an ideal tool for studying the role of glutamate in various neurological disorders. However, it has several limitations as well. It can lead to excitotoxicity and neuronal damage if not used appropriately. It is also relatively expensive and difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for the study of TFB-TBOA. One direction is to investigate its potential therapeutic applications in various neurological disorders. Another direction is to study its mechanism of action in more detail, including its effects on other neurotransmitter systems. Finally, there is a need to develop more potent and selective inhibitors of glutamate transporters, which can be used to study the role of glutamate in various neurological disorders.

Synthesis Methods

The synthesis of TFB-TBOA involves the reaction of 2-(trifluoromethyl)benzylamine with 2-oxoazepane-3-carboxylic acid, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained after purification by column chromatography. TFB-TBOA is a white crystalline powder with a molecular weight of 313.32 g/mol.

Scientific Research Applications

TFB-TBOA has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to be a potent and selective inhibitor of glutamate transporters, which are responsible for the reuptake of glutamate from the synaptic cleft. Glutamate is the major excitatory neurotransmitter in the brain, and its dysregulation has been implicated in the pathogenesis of various neurological disorders.